Cas no 3446-98-8 (2-Butylpyrrolidine)

2-Butylpyrrolidine structure

2-Butylpyrrolidine structure

Product Name:2-Butylpyrrolidine

CAS No:3446-98-8

Molecular Formula:C₈H₁₇N

Molecular Weight:127.22728228569

CID:293191

PubChem ID:3918599

2-Butylpyrrolidine Properties

Names and Identifiers

- 2-Butylpyrrolidine
- pyrrolidine, 2-butyl-
- CS-0297439
- A822248
- Pyrrolidine,2-butyl-
- DTXSID90397951
- F8881-8301
- BB 0249506
- MFCD02663449
- EN300-1263932
- N12661
- AKOS000154592
- AB12052
- BBL020747
- 3446-98-8
- SCHEMBL3334797
- 2-Butyl-pyrrolidine
- STK893437
- J3.626.875A
- CKHOSERPJPIUIL-UHFFFAOYSA-N
- AKOS016343920
- +Expand
- MDL： MFCD02663449
- InChIKey： CKHOSERPJPIUIL-UHFFFAOYSA-N
- Inchi： 1S/C8H17N/c1-2-3-5-8-6-4-7-9-8/h8-9H,2-7H2,1H3
- SMILES： N1CCCC1CCCC

Computed Properties

Exact Mass: 127.13621
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 127.136
Heavy Atom Count: 9
Complexity: 71
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 12Å²

Experimental Properties

PSA: 12.03
Refractive Index: 1.4490 (estimate)
Boiling Point: 226.06°C (rough estimate)
Vapor Pressure: 1.4±0.3 mmHg at 25°C
Flash Point: 49.0±16.5 °C
Density: 0.8277

2-Butylpyrrolidine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AF87370-250mg	2-Butylpyrrolidine	3446-98-8	95%	250mg	$282.00	2024-04-20
Ambeed	A263504-5g	2-Butylpyrrolidine	3446-98-8	95+%	5g	$1364.0
Apollo Scientific	OR904755-250mg	2-Butylpyrrolidine	3446-98-8	95%	250mg	£150.00	2023-09-02
Chemenu	CM518549-1g	2-Butylpyrrolidine	3446-98-8	95%	1g	$235	2023-01-01
Enamine	EN300-1263932-0.05g	2-butylpyrrolidine	3446-98-8		0.05g	$76.0	2023-07-10
TRC	B700555-50mg	2-Butylpyrrolidine	3446-98-8		50mg	$ 50.00	2022-06-06

2-Butylpyrrolidine Related Literature

1. Organic chemistry

J. Chem. Soc. Abstr. 1906 90 A617
2. Proceedings of the Chemical Society. June 1961

Proc. Chem. Soc. 1961 185
3. Organic chemistry

J. Chem. Soc. Abstr. 1906 90 A721
4. Organic chemistry

J. Chem. Soc. Abstr. 1909 96 A449
5. 117. Photochemical transformations. Part XII. The photolysis of azides

D. H. R. Barton,L. R. Morgan J. Chem. Soc. 1962 622
6. 446. Photochemical transformations. Part XVIII. Some experiments related to the synthesis of conessine

D. H. R. Barton,A. N. Starratt J. Chem. Soc. 1965 2444
7. Organic chemistry

J. Chem. Soc. Abstr. 1920 118 i1
8. Acid promoted cyclodehydration of amino alcohols with amide acetal

Soonho Hwang,Heemin Park,Yongseok Kwon,Sanghee Kim RSC Adv. 2014 4 60017
9. Organic chemistry–heterocyclic division

John Theodore Hewitt Annu. Rep. Prog. Chem. 1906 3 150
10. Index of subjects

J. Chem. Soc. Abstr. 1906 90 B1039

3446-98-8 (2-Butylpyrrolidine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:3446-98-8)2-Butylpyrrolidine

A822248

Purity:99%

Quantity:5g

Price($):1228.0